![molecular formula C18H19ClN2O2 B267124 2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide](/img/structure/B267124.png)
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide
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Overview
Description
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide, also known as MLN4924, is a small molecule inhibitor that has gained significant interest in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide inhibits the activity of NAE, which is responsible for activating the small ubiquitin-like modifier (SUMO) protein NEDD8. NEDD8 conjugation is essential for the activation of the cullin-RING E3 ubiquitin ligase (CRL) complex, which is involved in the ubiquitination and degradation of proteins. Inhibition of NAE by this compound leads to the accumulation of NEDD8-conjugated proteins, which can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells through the accumulation of NEDD8-conjugated proteins. It has also been shown to sensitize cancer cells to chemotherapy and radiotherapy. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of the NLRP3 inflammasome, which is involved in the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is a potent and selective inhibitor of NAE, making it a valuable tool for studying the ubiquitin-proteasome pathway. It has been extensively studied in preclinical models of cancer and has shown promising results in combination therapy. However, this compound has also been shown to have off-target effects, which can complicate data interpretation. In addition, this compound has poor solubility in aqueous solutions, which can limit its use in some experiments.
Future Directions
For 2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide research include the development of more potent and selective NAE inhibitors, the identification of biomarkers for patient selection, and the optimization of combination therapy regimens. In addition, this compound has potential applications in other diseases, such as inflammatory disorders and neurodegenerative diseases, which warrant further investigation.
Synthesis Methods
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is synthesized through a multi-step process that involves the reaction of 2-chlorobenzoyl chloride with 4-aminobenzoic acid, followed by the reaction of the resulting intermediate with 3-methylbutanoyl chloride. The final product is obtained through the reaction of the intermediate with 4-chloroaniline. The synthesis method for this compound is well-documented and has been optimized for large-scale production.
Scientific Research Applications
2-chloro-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of the NEDD8-activating enzyme (NAE), which is involved in the ubiquitin-proteasome pathway. This leads to the accumulation of NEDD8-conjugated proteins, which can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a promising candidate for combination therapy.
properties
Molecular Formula |
C18H19ClN2O2 |
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Molecular Weight |
330.8 g/mol |
IUPAC Name |
2-chloro-N-[4-(3-methylbutanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C18H19ClN2O2/c1-12(2)11-17(22)20-13-7-9-14(10-8-13)21-18(23)15-5-3-4-6-16(15)19/h3-10,12H,11H2,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
OBMBWKKCRFOEPZ-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Origin of Product |
United States |
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